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Compound of Interest |

Compound Name: 2-Acetoxybenzophenone
CAS No.: 138711-39-4
Cat. No.: B142188
. J

Executive Safety Summary

2-Acetoxybenzophenone (also known as 2-Benzoylphenyl acetate) is a benzophenone
derivative primarily used as a photo-labile protecting group or a probe in photochemical
studies. While chemically stable under ambient dark conditions, it is highly sensitive to UV light,
undergoing the Photo-Fries rearrangement to form 2-hydroxybenzophenone and related
isomers.

Critical Hazard: The hydrolysis and photolysis products (benzophenones) are Category 1
Acute/Chronic Aquatic Toxins. Improper disposal into drainage systems can lead to severe
regulatory violations (EPA/RCRA) and environmental damage.

Chemical Identity & Hazard Profile
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Parameter Data

17244-45-6 (Specific) / 117-99-7 (Parent

CAS Number _
Hydrolysis Product)
Molecular Formula C15H1203
Physical State White to off-white crystalline solid

H410: Very toxic to aquatic life with long-lasting
Kev H ds (GHS) effects.H315/H319: Causes skin and serious
ey Hazards
y eye irritation.H350/H351: Suspected carcinogen

(Benzophenone backbone).[1][2]

Photo-labile: Rearranges under UV
Reactivit light.Hydrolysis: Decomposes in strong base to
eactivi
Y release acetic acid and 2-

hydroxybenzophenone.

Pre-Disposal Assessment & Segregation

Before disposal, you must characterize the waste state to determine the correct RCRA waste

stream.

The "Photo-Fries" Factor (Expert Insight)

Unlike standard organic solids, 2-Acetoxybenzophenone waste must be protected from light.
e Mechanism: Exposure to ambient UV light triggers an intramolecular rearrangement.

o Risk: While not explosive, this reaction changes the chemical composition of your waste
stream over time, potentially altering its compatibility profile or creating unexpected phenolic
byproducts (2-hydroxybenzophenone) which act as radical scavengers.

» Action: All waste containers must be Amber HDPE or wrapped in aluminum foil.

Segregation Logic

o Stream A (Solid Waste): Pure 2-Acetoxybenzophenone, contaminated gloves, weighing

boats, and paper towels.
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e Stream B (Liquid Waste - Non-Halogenated): Solutions in Acetone, Methanol, Ethyl Acetate,
or Hexanes.

e Stream C (Liquid Waste - Halogenated): Solutions in Dichloromethane (DCM) or Chloroform.

Detailed Disposal Protocols
Protocol A: Solid Waste Disposal

Applicability: Expired pure stock, contaminated debris, spill cleanup materials.

Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) jar. Amber jars
are preferred. If clear jars are used, wrap the exterior in aluminum foil to block UV light.

Labeling: Attach a hazardous waste tag immediately.
o Constituents: "2-Acetoxybenzophenone (Solid), Debris."

o Hazard Checkboxes: Toxic, Irritant.[1]

Sealing: Ensure the lid is screw-tight. Do not use "snap-cap” containers for permanent waste
storage.

Disposal Path: Transfer to the facility's High-Temperature Incineration stream.

o Note: Do not autoclave this waste; the heat may volatilize the acetoxy group or induce
hydrolysis.

Protocol B: Liquid Waste (Stock Solutions & Reaction
Mixtures)

Applicability: Reaction byproducts, mother liquors.

e pH Check: If the solution is acidic or basic (e.g., from a hydrolysis reaction), neutralize to pH
5-9 using Sodium Bicarbonate or Dilute HCI before adding to the organic solvent drum.

o Why? Preventing acid/base catalysis in the waste drum reduces the risk of exothermic
hydrolysis and pressure buildup.
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e Solvent Segregation:

o Non-Halogenated: Pour into the red/white safety can designated for combustible organics
(Ignitable, DO01).

o Halogenated: If DCM/Chloroform was used, pour into the yellow safety can
(Toxic/Halogenated).

» Precipitation Check: Benzophenones have low solubility in water. Do not dilute with water as
this will cause the solid to precipitate, creating a "sludge" that clogs waste nozzles. Keep in
organic solvent.

Protocol C: Empty Container Management (RCRA
Empty)

o Triple Rinse: Rinse the empty stock bottle three times with a minimal amount of Acetone.
e Rinsate Disposal: Pour all three rinses into the Liquid Waste (Non-Halogenated) stream.
» Defacing: Cross out the label on the bottle.

» Glass Disposal: Place the dry, rinsed bottle in the broken glass/sharps container (or recycle
bin if permitted by local EHS policy for "P-listed" free containers).

Decision Matrix: Waste Workflow

The following diagram illustrates the logical flow for categorizing and disposing of 2-
Acetoxybenzophenone waste.
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Waste: 2-Acetoxybenzophenone

Determine Physical State

Powder/Wipes Reaction Mix
CRITICAL SAFETY i
|
|
. . Protect from UV Light L P .
Solid/Debris (Prevent Photo-Fries Rearrangement)l] i Liquid Solution
e e
s
Pack in Amber/Opaque -
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’/Ontains CI/NHangens
Label: Toxic, Irritant Halogenated Non-Halogenated
(Incineration Stream) (DCM, Chloroform) (Acetone, MeOH, EtAc)

Dispose: Halogenated Waste Dispose: Ignitable Waste (D001)

Click to download full resolution via product page

Figure 1: Decision tree for segregating 2-Acetoxybenzophenone waste streams based on
physical state and solvent composition.

Emergency Contingencies
Accidental Spills

o Evacuate & PPE: Clear the immediate area. Don Nitrile gloves, safety goggles, and a lab
coat. If powder is airborne, use an N95 respirator.

© 2026 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b142188?utm_src=pdf-body-img
https://www.benchchem.com/product/b142188?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b142188?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

¢ Containment:

o Solid Spill: Cover with wet paper towels (dampened with water) to prevent dust
generation.

o Liquid Spill: Surround with absorbent pads or vermiculite.[3]

o Cleanup: Scoop material into a disposal bag. Wipe the surface with Acetone followed by
soap and water.

» Verification: Use a UV lamp (365nm) to inspect the area. Residual benzophenones often
fluoresce or appear as dark spots under UV. Clean until no UV signature remains.

Exposure First Aid

o Skin: Wash immediately with soap and water for 15 minutes.[3] Benzophenones are
lipophilic and absorb through skin.

o Eyes: Rinse cautiously with water for 15 minutes.[3][4] Remove contact lenses if present.[1]

[31[5]
e Ingestion: Do NOT induce vomiting. Contact Poison Control immediately.

References & Regulatory Grounding[4][5][7]

e European Chemicals Agency (ECHA).Substance Information: Benzophenone and
derivatives. (Provides aquatic toxicity data H410/H412). [Link]

e PubChem.Compound Summary: 2-Acetoxybenzophenone (and related Photo-Fries
products). [Link]

e US EPA.Resource Conservation and Recovery Act (RCRA) Orientation Manual. (Defines
Characteristic Waste D001/D002). [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 1. merckmillipore.com [merckmillipore.com]

e 2. fishersci.com [fishersci.com]

e 3. nj.gov [nj.gov]

e 4. fishersci.com [fishersci.com]

e 5. cdhfinechemical.com [cdhfinechemical.com]

e To cite this document: BenchChem. [Operational Guide: 2-Acetoxybenzophenone Proper
Disposal]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b142188#2-acetoxybenzophenone-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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